Cas no 37107-50-9 (Cyclohexylidenecyanoacetic acid)

• Product Name: Cyclohexylidenecyanoacetic acid
• CAS No: 37107-50-9
• MF: C₉H₁₁NO₂
• MW: 165.189142465591
• MDL: MFCD00013799
• CID: 89235
• PubChem ID: 97457
• Update Time: 2025-05-24

Cyclohexylidenecyanoacetic acid Chemical and Physical Properties

Names and Identifiers

• Cyclohexylidenecyanoacetic acid
• 2-cyano-2-cyclohexylideneacetic acid
• 2-cyano-2-cyclohexylidene-acetic acid
• Cyan-cyclohexyliden-essigsaeure
• cyano-cyclohexyliden-acetic acid
• Cyanocyclohexylideneacetic acid
• KMAMEGWTNNOKOE-UHFFFAOYSA-N
• cyclohexylidene cyanoacetic acid
• Cyclohexyliidenecyanoacetic acid
• Acetic acid, cyanocyclohexylidene-
• STR05034
• Cyano(cyclohexylidene)acetic acid #
• 2-Cyano-2-cyclohexylideneaceticAcid
• NSC124616
• FCH095365
• SBB057946
• Acetic acid,2-
• DTXSID70190604
• NSC 124616
• Propanedicarboxylic acid, mononitrile, 2-cyclohexylideno-
• FRUCTOSE-1-PHOSPHATEBARIUMSALT
• SY041127
• NSC-124616
• A913864
• AKOS005207222
• AC1586
• FT-0624227
• MFCD00013799
• 37107-50-9
• EINECS 253-351-9
• SCHEMBL4545218
• NS00030158
• CS-0314065
• DB-049070

• MDL： MFCD00013799
• Inchi： 1S/C9H11NO2/c10-6-8(9(11)12)7-4-2-1-3-5-7/h1-5H2,(H,11,12)
• InChI Key： KMAMEGWTNNOKOE-UHFFFAOYSA-N
• SMILES： OC(/C(/C#N)=C1/CCCCC/1)=O
• BRN： 1950877

Computed Properties

• Exact Mass: 165.07900
• Monoisotopic Mass: 165.079
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 262
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 61.1
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 1.7

Experimental Properties

• Color/Form: solid
• Density: 1.211
• Melting Point: 107-109°C
• Boiling Point: 353.9°Cat760mmHg
• Flash Point: 167.8°C
• Refractive Index: 1.537
• PSA: 61.09000
• LogP: 1.85528
• Vapor Pressure: 0.0±1.7 mmHg at 25°C
• Solubility: Not determined

Cyclohexylidenecyanoacetic acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Hazardous Material transportation number：UN 3276
• Hazard Category Code： 22-36/37/38
• Safety Instruction： S26-S36/37/39
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
• Packing Group：III
• Hazard Level：6.1
• Safety Term：6.1
• Packing Group：III
• Risk Phrases：R22; R36/37/38
• HazardClass：6.1
• PackingGroup：III

Additional information on Cyclohexylidenecyanoacetic acid

Cyclohexylidenecyanoacetic Acid: A Comprehensive Overview

Cyclohexylidenecyanoacetic acid, also known by its CAS number 37107-50-9, is a compound of significant interest in the fields of organic chemistry and materials science. This compound, with its unique structure featuring a cyclohexenyl group and a cyanoacetic acid moiety, has garnered attention due to its potential applications in drug design, polymer synthesis, and advanced materials development. Recent studies have highlighted its role in the creation of novel bioactive compounds and its ability to participate in various chemical transformations that are pivotal in modern synthetic chemistry.

The structural uniqueness of cyclohexylidenecyanoacetic acid lies in its ability to act as both a nucleophile and an electrophile, making it a versatile building block in organic synthesis. Researchers have exploited this property to develop innovative methodologies for constructing complex molecular architectures. For instance, the compound has been employed in the synthesis of heterocyclic compounds, which are of great importance in pharmaceuticals and agrochemicals. Its ability to undergo various reactions, such as cycloadditions, conjugate additions, and cross-coupling reactions, has further cemented its position as a valuable reagent in contemporary chemical research.

Recent advancements in computational chemistry have provided deeper insights into the electronic structure and reactivity of cyclohexylidenecyanoacetic acid. Quantum mechanical studies have revealed that the compound exhibits a unique electronic distribution that facilitates its participation in both polar and non-polar reaction environments. This dual reactivity has been leveraged to design more efficient synthetic pathways for bioactive molecules, including those with potential anticancer and antimicrobial properties.

In terms of applications, cyclohexylidenecyanoacetic acid has found utility in the development of advanced materials such as stimuli-responsive polymers and self-healing materials. Its ability to undergo reversible chemical transformations under specific conditions makes it an ideal candidate for these applications. For example, researchers have utilized the compound to create polymers that can respond to changes in temperature or pH, opening new avenues for smart materials technology.

The synthesis of cyclohexylidenecyanoacetic acid has also been optimized through green chemistry approaches. Traditional methods often involved multi-step procedures with low yields and the generation of hazardous byproducts. However, recent breakthroughs have introduced more sustainable routes that minimize environmental impact while maintaining high efficiency. These advancements underscore the growing emphasis on eco-friendly practices in chemical synthesis.

Looking ahead, the potential of cyclohexylidenecyanoacetic acid extends beyond traditional chemical applications. Its incorporation into nanotechnology and biotechnology holds promise for developing next-generation materials and therapeutic agents. Ongoing research is focused on enhancing its functional properties through strategic modifications, which could unlock new opportunities across diverse industries.

In conclusion, cyclohexylidenecyanoacetic acid stands as a testament to the ingenuity of modern chemistry. With its versatile structure, diverse reactivity, and wide-ranging applications, it continues to be a focal point for scientific exploration. As research progresses, this compound is expected to play an increasingly pivotal role in shaping the future of organic synthesis and materials science.